2-(4-(N-cyclopentyl-N-methylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-[cyclopentyl(methyl)sulfamoyl]benzoyl]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C23H29N3O4S2/c1-14-7-12-18-19(13-14)31-23(20(18)21(24)27)25-22(28)15-8-10-17(11-9-15)32(29,30)26(2)16-5-3-4-6-16/h8-11,14,16H,3-7,12-13H2,1-2H3,(H2,24,27)(H,25,28)
• InChI Key: KDEWDPCVWLOTHL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCC4
• Molecular Formula: C23H29N3O4S2
• Molecular Weight: 475.6 g/mol

Description

The compound “2-(4-(N-cyclopentyl-N-methylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide” is a chemical compound with a complex structure. It is available for purchase for research purposes.

Molecular Structure Analysis

The molecular structure of this compound is complex and can be viewed using specific software. The compound has a molecular weight of 421.53.

Scientific Research Applications

Chemical Synthesis and Reactivity

The synthesis of benzo[b]thiophen-2-yl-hydrazonoesters has been achieved through the coupling of diazo-tetrahydrobenzo[b]thiophene carboxamide with various esters, showcasing the compound's versatility as a precursor for generating a wide range of heterocyclic derivatives, including pyrazole, isoxazole, and pyrimidine derivatives (Mohareb et al., 2004). Additionally, the crystal structure of a related compound has been characterized, highlighting intra and intermolecular hydrogen bonds, indicating its potential for further chemical modification and application in drug design (Analytical Sciences: X-ray Structure Analysis Online, 2004).

Biological Activities and Pharmaceutical Potential

A series of novel thiophene derivatives synthesized from 2-amino-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide have shown significant antiarrhythmic, serotonin antagonist, and antianxiety activities (Amr et al., 2010). This indicates the compound's potential as a lead for the development of new therapeutic agents targeting these pharmacological activities. The inhibition of cell adhesion molecules by derivatives of benzo[b]thiophene carboxamides, such as PD 144795, demonstrates their potential as anti-inflammatory agents (Boschelli et al., 1995), further highlighting the broad spectrum of biological activities associated with this chemical scaffold.

Antimicrobial and Antifungal Applications

Derivatives of 2-amino-3-(N-cyclohexyl carboxamido)-4,5,6,7-tetrahydrobenzo(b)thiophene have been evaluated as antimicrobial agents, indicating their potential use in developing new antibiotics and antibacterial drugs (Singh, 2011). Moreover, a series of highly functionalized β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes exhibited significant activities against a panel of bacterial and fungal strains (Babu et al., 2012), showcasing the compound's potential as a framework for developing new antimicrobial therapies.